(2S)-2-isopropylmalate(2-)
Overview
Description
(2S)-2-isopropylmalate(2-) is a 2-isopropylmalate(2-) with S-configuration at the chiral centre. It is a conjugate base of a (2S)-2-isopropylmalic acid.
Scientific Research Applications
1. Mitochondrial Import and Localization in Yeast
(2S)-2-isopropylmalate(2-) is crucial in yeast mitochondrial functions. A study showed that a significant portion of 2-isopropylmalate synthase activity, associated with this compound, is localized in the mitochondrial matrix of yeast (Hampsey, Lewin, & Kohlhaw, 1983).
2. Inhibitor of 3-Isopropylmalate Dehydrogenase
2-O-methyl-3-isopropylmalate, an analog of (2S)-2-isopropylmalate(2-), acts as an uncompetitive inhibitor of 3-isopropylmalate dehydrogenase, an enzyme involved in leucine biosynthesis (Chiba, Eguchi, Oshima, & Kakinuma, 1997).
3. Role in Leucine Biosynthesis
Research on Thermus thermophilus indicated that (2S)-2-isopropylmalate(2-) is crucial in leucine biosynthesis. Studies have explored the kinetic mechanism and reaction pathway of isopropylmalate dehydrogenase involved in this process (Pirrung, Han, & Nunn, 1994).
4. Antimicrobial and Antioxidant Activities
In the context of wine chemistry, 2-isopropylmalic acid was found to exhibit antimicrobial properties against food-borne pathogens and displayed mild antioxidant activity (Ricciutelli et al., 2020).
5. Enzyme Structure and Activity
Studies on the enzyme structure of beta-isopropylmalate dehydrogenase, related to (2S)-2-isopropylmalate(2-), have provided insights into its role in yeast leucine biosynthesis (Hsu & Kohlhaw, 1980).
6. Detoxification of Aluminum Ions
2-Isopropylmalic acid was found to reduce aluminum toxicity in Saccharomyces cerevisiae by chelating Al(III) ions, preventing their entry into cells (Suzuki et al., 2007).
7. Homologs in Thermus thermophilus HB27
Two homologs of 2-isopropylmalate synthase in Thermus thermophilus HB27 were found to play significant roles in the biosynthesis of leucine and isoleucine, further emphasizing the importance of (2S)-2-isopropylmalate(2-) in amino acid biosynthesis (Yoshida, Kosono, & Nishiyama, 2018).
properties
Molecular Formula |
C7H10O5-2 |
|---|---|
Molecular Weight |
174.15 g/mol |
IUPAC Name |
(2S)-2-hydroxy-2-propan-2-ylbutanedioate |
InChI |
InChI=1S/C7H12O5/c1-4(2)7(12,6(10)11)3-5(8)9/h4,12H,3H2,1-2H3,(H,8,9)(H,10,11)/p-2/t7-/m0/s1 |
InChI Key |
BITYXLXUCSKTJS-ZETCQYMHSA-L |
Isomeric SMILES |
CC(C)[C@@](CC(=O)[O-])(C(=O)[O-])O |
SMILES |
CC(C)C(CC(=O)[O-])(C(=O)[O-])O |
Canonical SMILES |
CC(C)C(CC(=O)[O-])(C(=O)[O-])O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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